Cas no 522-66-7 (Hydroquinine)

Hydroquinine Properties

Names and Identifiers

• (1R)-((2S,4S,5R)-5-Ethylquinuclidin-2-yl)(6-methoxyquinolin-4-yl)methanol
• Hydroquinine
• (-)-Dihydroquinine
• (8a,9R)-10,11-Dihydro-6'-methoxycinchonan-9-ol
• 10,11-Dihydroquinine
• dihydro quinine
• Hydroquinine,Dihydroquinine
• Quinine,10,11-dihydro
• (8a,9R)-10,11-Dihydro-6′-methoxycinchonan-9-ol
• NSC 41799
• Hydroquinine,95%
• Cinchonan-9-ol, 10,11-dihydro-6'-methoxy-, (8.alpha.,9R)-
• (8.ALPHA.,9R)-10,11-DIHYDRO-6'-METHOXYCINCHONAN-9-OL
• QUININE BISULFATE IMPURITY C [WHO-IP]
• 23495-98-9
• SArAcor
• QUININE HYDROCHLORIDE IMPURITY C [EP IMPURITY]
• NCGC00179825-01
• Dihydroquinine
• D70296
• Z3234911758
• Cinchonan-9-ol, 10,11-dihydro-6'-methoxy-, (8alpha,9R)-(9CI)
• (R)-((2S,4S,5R)-5-ETHYL-1-AZABICYCLO(2.2.2)OCT-2-YL)(6-METHOXYQUINOLIN-4-YL)METHANOL [WHO-IP]
• Q5276450
• hydroquinidine
• Cinchonan-9-ol, 10,11-dihydro-6'-methoxy-, (8alpha,9R)-
• (R)-((2S,4S,5R)-5-ethylquinuclidin-2-yl)(6-methoxyquinolin-4-yl)methanol
• HYDROQUININE [MI]
• QUININE SULFATE IMPURITY C [EP IMPURITY]
• Dihydroquinidine;(+)-Hydroquinidine;Hydroconquinine
• DIHYDROQUININE [WHO-IP]
• Hydroquinine, 98%
• (8alpha,9R)-10,11-Dihydro-6'-methoxycinchonan-9-ol
• HYDROQUININE
• (R)-((1S,2S,4S,5R)-5-ethylquinuclidin-2-yl)(6-methoxyquinolin-4-yl)methanol
• Hydrochinin
• HYDROQUININE [WHO-DD]
• C20H26N2O2
• QUINIDINE SULFATE IMPURITY C
• QUININE HYDROCHLORIDE IMPURITY C (EP IMPURITY)
• Quinine, 10,11dihydro
• (-)-Dihydroquinine, analytical standard
• 31J3Q51T6L
• QUININE BISULFATE HEPTAHYDRATE IMPURITY C
• inverted exclamation markY95.0% (sum of enantiomers, HPLC)
• Neostrata
• (R)-[(1S,2S,4S,5R)-5-ETHYL-1-AZABICYCLO[2.2.2]OCTAN-2-YL](6-METHOXYQUINOLIN-4-YL)METHANOL
• QUININE BISULFATE IMPURITY C
• DTXCID301016562
• MFCD00151107
• DTXSID70878516
• SCHEMBL109600
• (R)-[(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]octan-2-yl](6-methoxyquinolin-4-yl)methanol
• (8alpha,9R)10,11Dihydro6'methoxycinchonan9ol
• Quinine, 10,11-dihydro-
• (-)-10,11-dihydroquinine
• CHEMBL588934
• Cinchonan9ol, 10,11dihydro6'methoxy, (8alpha,9R) (9CI)
• NSC-41799
• (R)-((1S,2S,4S,5R)-5-ethyl-1-azabicyclo(2.2.2)octan-2-yl)(6-methoxyquinolin-4-yl)methanol
• (-)-hydroquinine
• QUINIDINE SULFATE IMPURITY C [WHO-IP]
• QUININE BISULFATE HEPTAHYDRATE IMPURITY C [WHO-IP]
• AKOS015920285
• BRD-K13794225-001-01-5
• Cinchonan9ol, 10,11dihydro6'methoxy, (8alpha,9R)
• MEGxp0_001893
• CHEBI:135994
• AC-30190
• NCGC00385355-01
• (R)-((2S,4S,5R)-5-ETHYL-1-AZABICYCLO(2.2.2)OCT-2-YL)(6-METHOXYQUINOLIN-4-YL)METHANOL
• 522-66-7
• UNII-31J3Q51T6L
• EINECS 208-334-0
• QUININE SULFATE IMPURITY C (EP IMPURITY)
• EN300-1710087
• LCN-834
• DB13718
• Neostrata (TN)
• ACon1_002104
• 10,11-dihydroquinine
• (R)-[(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol
• +Expand

• MDL： MFCD00151107
• InChIKey： LJOQGZACKSYWCH-WZBLMQSHSA-N
• Inchi： InChI=1S/C20H26N2O2/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18/h4-6,8,11,13-14,19-20,23H,3,7,9-10,12H2,1-2H3/t13-,14-,19-,20+/m0/s1
• SMILES： CC[C@H]1CN2CC[C@H]1C[C@H]2[C@@H](C3=C4C=C(C=CC4=NC=C3)OC)O

Computed Properties

• Exact Mass: 326.19900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 326.199428
• Heavy Atom Count: 24
• Complexity: 432
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 45.6

Experimental Properties

• LogP: 3.33510
• PSA: 45.59000
• Merck: 13,4832
• Refractive Index: 1.6800 (estimate)
• Boiling Point: 498.4℃ at 760 mmHg
• Melting Point: 168-176 °C (lit.)
• Flash Point: 255.2℃
• pka: 5.33(at 25℃)
• Specific Rotation: D18 -142° (alc); D20 -236° (c = 0.82 in 0.1N H2SO4)
• Optical Activity: [α]/D -143±5°, c = 1 in ethanol
• Density: 1.1117 (rough estimate)

Hydroquinine Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S26; S36
• Packing Group：III
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1544
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：6.1(b)

Hydroquinine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%